N-[[3-methoxy-4-(oxolan-2-ylmethoxy)phenyl]methyl]-3-phenylpropanamide

• IUPAC Name: N-[[3-methoxy-4-(oxolan-2-ylmethoxy)phenyl]methyl]-3-phenylpropanamide
• InChI: InChI=1S/C22H27NO4/c1-25-21-14-18(9-11-20(21)27-16-19-8-5-13-26-19)15-23-22(24)12-10-17-6-3-2-4-7-17/h2-4,6-7,9,11,14,19H,5,8,10,12-13,15-16H2,1H3,(H,23,24)
• InChI Key: CIBAJDGGWNBXRD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)CNC(=O)CCC2=CC=CC=C2)OCC3CCCO3
• Molecular Formula: C22H27NO4
• Molecular Weight: 369.5 g/mol

Description

N-[[3-methoxy-4-(oxolan-2-ylmethoxy)phenyl]methyl]-3-phenylpropanamide, commonly known as F13640, is a chemical compound that has been identified as a potential drug candidate for the treatment of various diseases. It belongs to the class of compounds known as selective androgen receptor modulators (SARMs), which are designed to selectively target androgen receptors in the body.

Mechanism of Action

F13640 is a selective androgen receptor modulator (SARM), which means that it selectively binds to androgen receptors in the body. Androgen receptors are proteins that are involved in the regulation of various physiological processes, including muscle growth, bone density, and fat metabolism. By selectively targeting these receptors, F13640 is able to promote muscle growth and bone density, while reducing fat mass.
Biochemical and Physiological Effects:
F13640 has been shown to have a number of biochemical and physiological effects in preclinical studies. It has been shown to increase bone mineral density and muscle mass, while reducing fat mass. It has also been shown to have anti-tumor effects in prostate cancer cells. In addition, F13640 has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using F13640 in lab experiments is its selectivity for androgen receptors, which allows for more precise targeting of specific physiological processes. However, one limitation is that the compound has not yet been tested in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are several potential future directions for research on F13640. One area of interest is its potential use in the treatment of osteoporosis, as it has been shown to increase bone mineral density in preclinical studies. Another area of interest is its potential use in the treatment of muscle wasting, as it has been shown to promote muscle growth in preclinical studies. Finally, further studies are needed to determine the safety and efficacy of F13640 in humans.

Synthesis Methods

The synthesis of F13640 involves a multi-step process that begins with the reaction of 3-methoxy-4-(oxolan-2-ylmethoxy)benzaldehyde with phenylmagnesium bromide to form the corresponding alcohol. This alcohol is then converted to the corresponding mesylate, which undergoes a palladium-catalyzed coupling reaction with N-phenylethylamine to form the desired amide product.

Scientific Research Applications

F13640 has been extensively studied for its potential therapeutic uses in various diseases, including osteoporosis, muscle wasting, and prostate cancer. In preclinical studies, F13640 has been shown to increase bone mineral density and muscle mass, while reducing fat mass. It has also been shown to have anti-tumor effects in prostate cancer cells.